Methyl 3-hydroxy-5-nitrobenzoate

• IUPAC Name: methyl 3-hydroxy-5-nitrobenzoate
• InChI: InChI=1S/C8H7NO5/c1-14-8(11)5-2-6(9(12)13)4-7(10)3-5/h2-4,10H,1H3
• InChI Key: HTYJYEKZUXJKKW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)O)[N+](=O)[O-]
• Molecular Formula: C8H7NO5
• DSSTOX Substance ID: DTXSID10286232
• Molecular Weight: 197.14 g/mol
• CAS No.: 55076-32-9

Description

Methyl 3-hydroxy-5-nitrobenzoate is an organic compound with the molecular formula C8H7NO5. It is a derivative of benzoic acid, featuring a hydroxyl group at the 3-position and a nitro group at the 5-position on the benzene ring, with a methyl ester functional group. This compound is known for its applications in various fields, including organic synthesis and pharmaceuticals.

Mechanism of Action

Target of Action

Nitro compounds, in general, are known to interact with various biological targets, including enzymes and receptors .

Mode of Action

Nitro compounds typically undergo reduction reactions in the body, which can lead to the formation of reactive intermediates . These intermediates can then interact with their targets, leading to various biological effects .

Biochemical Pathways

Nitro compounds are known to participate in various biochemical reactions, including redox reactions and electrophilic aromatic substitution .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of Methyl 3-hydroxy-5-nitrobenzoate . Factors such as pH, temperature, and the presence of other compounds can affect the compound’s stability and its interactions with its targets .

Preparation Methods

Synthetic Routes and Reaction Conditions: Methyl 3-hydroxy-5-nitrobenzoate can be synthesized through several methods. One common approach involves the nitration of methyl 3-hydroxybenzoate. The nitration reaction typically uses a mixture of concentrated nitric acid and sulfuric acid as nitrating agents. The reaction is carried out under controlled temperature conditions to ensure the selective introduction of the nitro group at the 5-position.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale nitration processes with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques, such as recrystallization and chromatography, ensures the efficient production of high-quality this compound.

Chemical Reactions Analysis

Types of Reactions: Methyl 3-hydroxy-5-nitrobenzoate undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or chemical reducing agents like tin(II) chloride.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups using appropriate reagents.

Ester Hydrolysis: The methyl ester group can be hydrolyzed to the corresponding carboxylic acid using acidic or basic hydrolysis conditions.

Common Reagents and Conditions:

Reduction: Hydrogen gas with palladium on carbon, tin(II) chloride in hydrochloric acid.

Substitution: Alkyl halides, acyl chlorides, or sulfonyl chlorides in the presence of a base.

Hydrolysis: Aqueous sodium hydroxide or hydrochloric acid.

Major Products:

Reduction: Methyl 3-hydroxy-5-aminobenzoate.

Substitution: Various substituted derivatives depending on the reagents used.

Hydrolysis: 3-hydroxy-5-nitrobenzoic acid.

Scientific Research Applications

Methyl 3-hydroxy-5-nitrobenzoate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its functional groups allow for further chemical modifications, making it valuable in organic synthesis.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions due to its structural features.

Medicine: It serves as a precursor in the synthesis of pharmaceutical compounds with potential therapeutic properties.

Industry: this compound is used in the production of dyes, pigments, and other specialty chemicals.

Comparison with Similar Compounds

Methyl 3-hydroxy-5-nitrobenzoate can be compared with other similar compounds, such as:

Methyl 3-hydroxybenzoate: Lacks the nitro group, making it less reactive in certain chemical reactions.

Methyl 5-nitrobenzoate: Lacks the hydroxyl group, reducing its ability to form hydrogen bonds and participate in certain reactions.

3-hydroxy-5-nitrobenzoic acid: The free carboxylic acid form, which has different solubility and reactivity compared to the methyl ester.

The presence of both hydroxyl and nitro groups in this compound makes it unique, providing a balance of reactivity and stability that is valuable in various applications.

Synthesis routes and methods I

Procedure details

A solution of 3-hydroxy-5-nitrobenzoic acid (2.00 g, 11 mmol) and concentrated sulfuric acid (0.5 mL) in MeOH (15 mL) was refluxed overnight, cooled to room temperature, and poured into mixture of Na2CO3 (saturated solution, 25 mL), water (150 mL), and ice (50 g). Resulting precipitate was filtered, washed with water (3×30 mL), and air-dried. Yellow microcrystals, yield 1.37 g (63%). 1H NMR (DMSO-d6, 400 MHz), δ: 10.94 (s, 1H); 8.09 (s, 1H); 7.78 (s, 1H); 7.71 (s, 1H); 3.90 (s, 3H).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

3-Nitro-5-methoxycarbonylphenylboronic acid (225 mg, 1.0 mmol) was added to a vigorously stirred solution of sodium hydroxide (59 mg, 1.5 mmol) in water (15 mL), followed by sodium bicarbonate (681 mg, 8.1 mmol) and acetone (1 mL). Oxone® (543 mg, 0.88 mmol) was added slowly, keeping the temperature below 8° C. The reaction mixture was stirred 5 min and quenched with sodium bisulfite (600 mg). The reaction mixture was diluted with ethyl acetate and carefully acidified with concentrated hydrochloric acid. The reaction mixture was extracted with ethyl acetate (3×) and the combined organic layers were washed with water and brine and concentrated in vacuo to give 93A (258 mg, 100%) as a yellow solid. 1H NMR (400 MHz, CD3OD) δ ppm 3.95 (s, 3H) 7.74-7.78 (m, 1H) 7.78-7.83 (m, 1 H) 8.23-8.28 (m, 1H); LC/MS 198 (M+H).

Synthesis routes and methods IV

Procedure details

To a clean, dry 100 mL round bottom flask is added 3-hydroxy-5-nitrobenzoic acid (1 g, 5.5 mmole, 1 eq) followed by 10 mL methanol and 2 mL of concentrated sulfuric acid. The exothermic reaction mixture reached 60° C. prior to cooling to room temperature. The reaction mixture was stirred for 18 h prior to partitioning between ethyl acetate and water. After extraction, the organic layer was dried over magnesium sulfate, filtered and evaporated. A white solid product was obtained (1 g, 100%). Calc'd for C8H7NO5; m/z (M+H+)=198; found 198.